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Compound of Interest

Compound Name: Sodium perrhenate

Cat. No.: B082388

This technical guide provides a detailed analysis of the solubility of sodium perrhenate
(NaReOa) in two common polar organic solvents: methanol (CHsOH) and ethanol (C2HsOH).
The information is intended for researchers, scientists, and professionals in drug development
and related fields who require precise solubility data and experimental methodologies.

Quantitative Solubility Data

The solubility of sodium perrhenate in methanol and ethanol has been determined across a
range of temperatures. The following table summarizes this data, which was established using
the isothermal method of saturation. This method involves equilibrating a supersaturated
solution at a constant temperature and subsequently analyzing the concentration of the
dissolved salt.
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Temperature (°C) Solubility in Methanol ( Solubility in Ethanol (
g/100g of solvent) g/100g of solvent)
0 48.3 123
10 54.8 145
20 62.5 16.8
25 67.0 181
30 71.8 194
40 82.3 223
50 945 25 5

Data compiled from studies on the solubility of alkali metal perrhenates.

Experimental Protocol: Isothermal Saturation
Method

The determination of sodium perrhenate solubility in methanol and ethanol is typically
achieved through the isothermal saturation method. This procedure ensures the accurate
measurement of the maximum amount of solute that can be dissolved in a solvent at a specific
temperature.

Methodology:

e Solvent Preparation: An excess amount of anhydrous sodium perrhenate is added to a
known quantity of the solvent (methanol or ethanol) in a sealed, thermostatically controlled
vessel.

» Equilibration: The mixture is continuously agitated at a constant, predetermined temperature
for an extended period (typically 24-48 hours) to ensure that equilibrium is reached and the
solution is saturated.

o Sample Extraction: Once equilibrium is established, the stirring is halted, and the solid phase
is allowed to settle. A sample of the clear, saturated supernatant is carefully extracted using
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a syringe fitted with a filter to prevent the transfer of any undissolved solid.

o Gravimetric Analysis: The extracted sample is weighed and then evaporated to dryness
under controlled conditions to remove the solvent completely. The remaining solid residue,
which is the dissolved sodium perrhenate, is then weighed.

o Solubility Calculation: The solubility is calculated as the mass of the dried sodium
perrhenate per 100 grams of the solvent.

Visualized Experimental Workflow

The following diagram illustrates the logical workflow of the isothermal saturation method for
determining the solubility of sodium perrhenate.
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Experimental workflow for solubility determination.
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 To cite this document: BenchChem. [Solubility of Sodium Perrhenate in Methanol and
Ethanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082388#solubility-of-sodium-perrhenate-in-methanol-
vs-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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